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Compound of Interest

Compound Name: Ammonium oxalate

Cat. No.: B7820676

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of ammonium
oxalate in various solvents. The information presented herein is intended to support research,
development, and quality control activities where precise knowledge of ammonium oxalate's
solubility is critical. This document includes quantitative solubility data, detailed experimental
protocols for solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of ammonium oxalate is significantly influenced by the solvent and temperature.
The following tables summarize the available quantitative data to facilitate easy comparison.

Solubility in Water

Ammonium oxalate exhibits moderate to high solubility in water, which increases significantly
with temperature.
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Temperature (°C) Solubility ( g/100 mL)
0 2.36[1]
10 3.21[1]
20 4.45[1]
25 5.21[1]
30 6.08[1]
40 8.18[1]
50 10.8[1]
60 14.0[1]
80 22.4[1]
100 34.6[1]

Note: Some sources indicate slightly different values. For instance, one source reports the
solubility at 0°C as 2.5 parts per hundred and another as 2.275 g/100g .[2][3] At 25°C, a value
of 4.976 g/100g has also been reported.[2]

Solubility in Organic Solvents

Quantitative data for the solubility of ammonium oxalate in many organic solvents is sparse in
readily available literature. The following table provides a summary of the available information.
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Solvent Temperature (°C) Solubility Notes

Qualitative data
Ethanol Ambient Slightly soluble[1][4] indicates low
solubility.

Even at somewhat

higher temperatures,

Methanol Ambient Not very soluble[3] N )
solubility remains low.
[3]
) Generally considered
Ether Ambient Insoluble[5] ) )
insoluble in ether.
Glycerol - No data available

Dimethyl Sulfoxide
(DMSO0)

No data available

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for many scientific applications. The following are
detailed methodologies for key experiments to determine the solubility of ammonium oxalate.

Isothermal Shake-Flask Method

This is a widely recognized and reliable method for determining the thermodynamic solubility of
a compound.[6]

Principle: A supersaturated solution of ammonium oxalate is prepared in the solvent of
interest and agitated at a constant temperature until equilibrium is reached. The concentration
of the dissolved solute in the clear supernatant is then determined.

Apparatus:
o Constant temperature water bath or incubator with shaking capabilities

o Glass flasks with stoppers
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Analytical balance
Filtration apparatus (e.g., syringe filters with appropriate membrane)
Volumetric flasks and pipettes

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,
HPLC, or titration setup)

Procedure:

Add an excess amount of ammonium oxalate to a known volume of the solvent in a glass
flask. The presence of undissolved solid is essential to ensure saturation.

Seal the flask and place it in a constant temperature shaker bath set to the desired
temperature.

Agitate the mixture for a sufficient period to reach equilibrium. This can range from 24 to 72
hours, depending on the solvent and temperature.

Once equilibrium is reached, allow the solution to stand undisturbed in the constant
temperature bath for a sufficient time to allow the excess solid to settle.

Carefully withdraw a sample of the clear supernatant using a pre-warmed (or pre-cooled to
the bath temperature) pipette. To avoid precipitation or dissolution, immediately filter the
sample using a syringe filter that is also at the experimental temperature.

Accurately dilute the filtered sample with the solvent to a concentration within the working
range of the analytical method.

Determine the concentration of ammonium oxalate in the diluted sample using a validated
analytical method.

Calculate the solubility of ammonium oxalate in the solvent at the specified temperature,
taking into account the dilution factor. Express the solubility in appropriate units (e.g., g/100
mL, mol/L).
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Titrimetric Method for Aqueous Solubility

This method is specific for determining the concentration of oxalate ions and is therefore well-
suited for measuring the aqueous solubility of ammonium oxalate.

Principle: A saturated solution of ammonium oxalate is prepared, and the concentration of the
oxalate ion is determined by redox titration with a standardized solution of potassium
permanganate (KMnQOa) in an acidic medium.

Apparatus:

o Constant temperature water bath

e Glass flasks with stoppers

e Analytical balance

o Burette, pipettes, and volumetric flasks
o Beakers and Erlenmeyer flasks

e Hot plate

e Thermometer

Reagents:

Ammonium oxalate

Deionized water

Standardized ~0.1 N potassium permanganate solution

Sulfuric acid (H2S0a4), concentrated
Procedure:

e Prepare a saturated solution of ammonium oxalate in water at a specific temperature as
described in the Isothermal Shake-Flask Method (steps 1-4).
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o Carefully withdraw an accurately measured volume of the clear supernatant.
o Transfer the sample to an Erlenmeyer flask and dilute with deionized water.

o Carefully add a sufficient amount of concentrated sulfuric acid to make the solution strongly
acidic.

o Heat the solution to 60-70°C.

« Titrate the hot solution with the standardized potassium permanganate solution. The
endpoint is the first persistent pink color.

e Record the volume of KMnQOa solution used.

o Calculate the concentration of oxalate ions, and subsequently the solubility of ammonium
oxalate, based on the stoichiometry of the redox reaction: 5 C2042~ + 2 MNO4~ + 16 H* -
10 CO2 + 2 Mn2* + 8 H20

e One milliliter of 0.1 N potassium permanganate corresponds to 0.007106 g of ammonium
oxalate monohydrate.[7]

Gravimetric Method

This method is a classical and straightforward approach for determining the solubility of a non-
volatile solute in a volatile solvent.

Principle: A known volume of a saturated solution is evaporated to dryness, and the mass of
the remaining solute is determined.

Apparatus:

Constant temperature water bath

Glass flasks with stoppers

Analytical balance

Evaporating dish
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e Oven
e Pipettes
Procedure:

o Prepare a saturated solution of ammonium oxalate in the chosen solvent at a specific
temperature as described in the Isothermal Shake-Flask Method (steps 1-4).

o Accurately pipette a known volume of the clear supernatant into a pre-weighed, dry
evaporating dish.

o Carefully evaporate the solvent in the evaporating dish using a gentle heat source (e.g., a
steam bath or a low-temperature oven) to avoid spattering.

e Once the solvent is completely evaporated, dry the evaporating dish containing the solid
residue in an oven at an appropriate temperature until a constant weight is achieved.

» Cool the evaporating dish in a desiccator and weigh it accurately.

e The mass of the dissolved ammonium oxalate is the difference between the final and initial
weights of the evaporating dish.

o Calculate the solubility as the mass of the solute per volume of the solvent.

Visualized Experimental Workflow

The following diagram illustrates a general workflow for the experimental determination of
ammonium oxalate solubility.
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Caption: Experimental workflow for determining the solubility of ammonium oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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